Triethylpropylphosphonium iodide

• CAS RN: 71888-54-5
• Molecular Formula: C9H22IP
• Molecular Weight: 288.15 g/mol
• IUPAC Name: triethyl(propyl)phosphanium;iodide
• InChI: InChI=1S/C9H22P.HI/c1-5-9-10(6-2,7-3)8-4;/h5-9H2,1-4H3;1H/q+1;/p-1
• InChI Key: NKKDYOFUNUWUTQ-UHFFFAOYSA-M
• Canonical SMILES: CCC[P+](CC)(CC)CC.[I-]

Description

Triethylpropylphosphonium iodide is a useful research compound. Its molecular formula is C9H22IP and its molecular weight is 288.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality Triethylpropylphosphonium iodide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Triethylpropylphosphonium iodide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

The catalyst of this example was prepared from a cross-linked copolymer of a 2:1 molar ratio of styrene and p-bromo styrene and 2% by weight, based on the above monomers, of divinyl monomers. The latter in this instance was divinyl benzene. The Br of the polymer was replaced with Li and then the Li was converted to --(CH2)3OH by reaction with trimethylene oxide. The OH of the --(CH2)3OH was converted to the iodide with I2 in the presence of triphenyl phosphine. The cross-linked polymer having a plurality of --(CH2)3I groups was then reacted with triethyl phosphine to form the corresponding triethyl n-propyl phosphonium iodide. The iodide was converted to the acetate with sodium acetate and the acetate was converted to --OC2H5 /OH- by reaction with an 80-20 ethanol-water mixture (by volume) containing 3.7 g. Na in 200 ml. of the ethanol-water mixture. This catalyst had a plurality of ##STR3##